Cas no 473-81-4 (2,3-Dihydroxypropanoic Acid(20% in water))

2,3-Dihydroxypropanoic Acid(20% in water) Properties

Names and Identifiers

• Propanoic acid,2,3-dihydroxy-
• 2,3-dihydroxyPropanoic acid
• NULL
• DL-2,3-Dihydroxypropionic Acid
• DL-Glyceric Acid
• Glyceric acid
• DL-2,3-Dihydroxypropionic Acid (20% in Water, ca. 2mol/L)
• Propanoic acid, 2,3-dihydroxy-
• 2,3-dihydroxypropionic acid
• Glyceronic acid
• NSC9227
• alpha,beta-Hydroxypropionic acid
• (S)-2,3-Dihydroxypropanoic acid
• Glycerolic acid
• Polyglyceric acid
• Glyceric acid, DL-
• 2,3-dihydroxypropans
• beta-Hydroxylactic acid
• (+-)-Glyceric acid
• glycerol ether
• C3H6O4
• a-hydroxylactic acid
• +Expand

• MDL： MFCD00065927
• Inchi： 1S/C3H6O4/c4-1-2(5)3(6)7/h2,4-5H,1H2,(H,6,7)
• SMILES： O([H])C([H])(C(=O)O[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 106.02700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 106.026609
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: -1.57580
• PSA: 77.76000
• Refractive Index: 1.5150 (estimate)
• Boiling Point: 412°C at 760 mmHg
• Melting Point: <25 °C
• Flash Point: 217.1°C
• Solubility: It decomposes during distillation, is miscible with water, ethanol and acetone, and is almost insoluble in ether.
• pka: 3.52(at 25℃)
• Density: 1.0304 (rough estimate)